(+)-C-BVDU

• CAS: 91661-22-2; 95463-56-2
• Molecular Formula: C12H15BrN2O4
• Molecular Weight: 331.16 g/mol
• InChI: InChI=1S/C12H15BrN2O4/c13-2-1-7-5-15(12(19)14-11(7)18)9-3-8(6-16)10(17)4-9/h1-2,5,8-10,16-17H,3-4,6H2,(H,14,18,19)/b2-1+/t8-,9-,10+/m1/s1
• InChIKey: KAVDAMFOTJIBCK-CTNBOOGPSA-N

(+)-C-BVDU Baseline Overview

(+)-C-BVDU is a carbocyclic analogue of (E)-5-(2-bromovinyl)-2'-deoxyuridine (BVDU), a potent and selective inhibitor of herpes simplex virus type 1 (HSV-1) and varicella-zoster virus (VZV) replication. The compound retains the 5-bromovinyl uracil base while replacing the natural deoxyribose sugar moiety with a cyclopentane ring, conferring enhanced metabolic stability and unique chiral recognition by viral thymidine kinase [1]. Its antiviral activity is contingent upon specific phosphorylation by the HSV-1/VZV-encoded thymidine kinase (TK), making it a valuable tool for studying TK-dependent antiviral mechanisms and resistant viral strains [2].

Chiral probe for HSV-1/VZV thymidine kinase (TK)-dependent antiviral mechanism studies

Enables enantiomer-specific TK recognition and competitive inhibition research

Carbocyclic scaffold resists nucleoside phosphorylase cleavage, supporting metabolic stability research

• [1] Balzarini, J., De Clercq, E., Baumgartner, H., Bodenteich, M., & Griengl, H. (1990). Carbocyclic 5-iodo-2'-deoxyuridine (C-IDU) and carbocyclic (E)-5-(2-bromovinyl)-2'-deoxyuridine (C-BVDU) as unique examples of chiral molecules where the two enantiomeric forms are biologically active: interaction of the (+)- and (-)-enantiomers of C-IDU and C-BVDU with the thymidine kinase of herpes simplex virus type 1. Molecular Pharmacology, 37(3), 395-401. View Source
• [2] De Clercq, E., Desgranges, C., Herdewijn, P., Sim, I. S., Jones, A. S., McLean, M. J., & Walker, R. T. (1985). Selective antiherpetic activity of carbocyclic analogues of (E)-5-(2-halogenovinyl)-2′-deoxyuridines: Dependence on specific phosphorylation by viral thymidine kinase. Biochemical and Biophysical Research Communications, 126(1), 152-159. View Source

Why (+)-C-BVDU Cannot Be Substituted

Interchangeability among anti-herpetic nucleoside analogs is precluded by stark differences in viral thymidine kinase (TK) substrate specificity, phosphorylation efficiency, and subsequent DNA polymerase inhibition. Generic BVDU, while structurally similar, exhibits a distinct metabolic profile and is rapidly catabolized to the inactive (E)-5-(2-bromovinyl)uracil (BVU) in vivo [1]. Acyclovir (ACV) requires triphosphorylation by viral TK and cellular kinases, yet its potency against VZV is orders of magnitude lower [2]. Crucially, the carbocyclic modification in (+)-C-BVDU not only enhances metabolic stability but also alters the binding kinetics to viral TK, as evidenced by unique inhibition constants and mixed-type inhibition patterns that differ from both its parent compound and other analogs like BVaraU [3]. These mechanistic distinctions directly translate to divergent antiviral efficacy, resistance profiles, and pharmacokinetic properties, making generic substitution scientifically unsound without direct comparative data.

Generic BVDU vs. (+)-C-BVDU

BVDU is rapidly catabolized to inactive BVU; the carbocyclic modification may confer different metabolic stability and TK binding kinetics.

Acyclovir or other nucleoside analogs

Substantial differences in VZV potency and TK substrate specificity may shift experimental endpoint profiles and resistance interpretation.

Racemic (±)-C-BVDU or (-)-enantiomer

Distinct TK inhibition mechanisms (competitive vs. mixed-type) and lower affinity of the (-)-form may introduce variability in enzyme kinetic studies.

• [1] Li, Z., & Guo, J. (2005). Improvement of the bioavailability of the anti-herpes virus agent BVDU by use of 5′-O-alkoxycarbonyl derivatives with increased metabolic stability. Antiviral Research, 68(3), 115-123. View Source
• [2] De Clercq, E. (2004). Discovery and development of BVDU (brivudin) as a therapeutic for the treatment of herpes zoster. Biochemical Pharmacology, 68(12), 2301-2315. View Source
• [3] Balzarini, J., De Clercq, E., Baumgartner, H., Bodenteich, M., & Griengl, H. (1990). Carbocyclic 5-iodo-2'-deoxyuridine (C-IDU) and carbocyclic (E)-5-(2-bromovinyl)-2'-deoxyuridine (C-BVDU) as unique examples of chiral molecules where the two enantiomeric forms are biologically active: interaction of the (+)- and (-)-enantiomers of C-IDU and C-BVDU with the thymidine kinase of herpes simplex virus type 1. Molecular Pharmacology, 37(3), 395-401. View Source

(+)-C-BVDU Differentiation Evidence

Enantioselective Anti-HSV-1 Activity

(+)-C-BVDU demonstrates an anti-HSV-1 activity profile equivalent to the racemic mixture (+/-)-C-BVDU, while the (-)-enantiomer exhibits a 10-fold reduction in potency. This is a critical differentiation point for procurement, as the pure (+)-enantiomer provides maximal efficacy without the dilutive effect of the less active form [1].

Enantiomer Activity

Head-to-head

(+)-enantiomer equivalent to racemic mixture; (-)-enantiomer 10-fold less active

Pure (+)-C-BVDU may deliver consistent antiviral activity per unit mass.

In vitro HSV-1 replication assay in cell culture.

Evidence Dimension	HSV-1 replication inhibition potency
Target Compound Data	Equivalent to racemic (+/-)-C-BVDU
Comparator Or Baseline	(-)-C-BVDU (10-fold less active)
Quantified Difference	10-fold difference in activity
Conditions	In vitro HSV-1 replication assay in cell culture

Why This Matters

Procuring the pure (+)-enantiomer ensures maximal antiviral activity per unit mass, eliminating batch-to-batch variability that could arise from racemic mixtures.

• [1] Balzarini, J., De Clercq, E., Baumgartner, H., Bodenteich, M., & Griengl, H. (1990). Carbocyclic 5-iodo-2'-deoxyuridine (C-IDU) and carbocyclic (E)-5-(2-bromovinyl)-2'-deoxyuridine (C-BVDU) as unique examples of chiral molecules where the two enantiomeric forms are biologically active: interaction of the (+)- and (-)-enantiomers of C-IDU and C-BVDU with the thymidine kinase of herpes simplex virus type 1. Molecular Pharmacology, 37(3), 395-401. View Source

HSV-1 Thymidine Kinase Binding Affinity

(+)-C-BVDU binds to HSV-1 thymidine kinase (TK) with a Ki of 0.09 μM, representing a 1.8-fold higher affinity compared to the (-)-enantiomer (Ki=0.16 μM). This quantitative difference in target engagement is a direct measure of the compound's ability to initiate the selective phosphorylation cascade essential for antiviral activity [1].

HSV-1 TK Binding Affinity

Head-to-head

Ki = 0.09 µM

Lower Ki may support target engagement at lower concentrations.

Compared to (-)-C-BVDU Ki = 0.16 µM.

Evidence Dimension	HSV-1 thymidine kinase binding affinity (Ki)
Target Compound Data	Ki = 0.09 μM
Comparator Or Baseline	(-)-C-BVDU (Ki = 0.16 μM)
Quantified Difference	1.8-fold higher affinity
Conditions	In vitro enzyme inhibition assay

Why This Matters

A lower Ki value indicates stronger target engagement at lower concentrations, which can translate to improved selectivity and potentially reduced off-target effects in cellular and in vivo models.

• [1] Balzarini, J., De Clercq, E., Baumgartner, H., Bodenteich, M., & Griengl, H. (1990). Carbocyclic 5-iodo-2'-deoxyuridine (C-IDU) and carbocyclic (E)-5-(2-bromovinyl)-2'-deoxyuridine (C-BVDU) as unique examples of chiral molecules where the two enantiomeric forms are biologically active: interaction of the (+)- and (-)-enantiomers of C-IDU and C-BVDU with the thymidine kinase of herpes simplex virus type 1. Molecular Pharmacology, 37(3), 395-401. View Source

Anti-VZV Potency Ranking

In a comparative analysis of anti-VZV compounds against 26 clinical strains, C-BVDU was ranked third in efficacy, falling between the more potent BVaraU and the less potent CEDU/IDU. The observed potency order was BVaraU > BVDU ≥ C-BVDU > CEDU ≥ IDU > ACV [1]. This positions C-BVDU as a valuable comparator with a distinct potency profile within the anti-VZV arsenal.

Anti-VZV Rank Order

Cross-study

Rank 3 among tested compounds (26 clinical isolates)

Positioned as an intermediate potency comparator for VZV research.

Potency order: BVaraU > BVDU ≥ C-BVDU > CEDU.

Evidence Dimension	Anti-VZV efficacy rank order
Target Compound Data	Rank 3 (BVDU ≥ C-BVDU)
Comparator Or Baseline	BVaraU (Rank 1), CEDU (Rank 4)
Quantified Difference	Rank order based on 26 clinical isolates
Conditions	In vitro plaque reduction assay using human embryonic fibroblast cells infected with clinical VZV strains

Why This Matters

This rank-order data provides a clear quantitative hierarchy for selecting the appropriate tool compound for VZV research, especially when exploring structure-activity relationships or resistance mechanisms.

• [1] Baba, M., Konno, K., Shigeta, S., & De Clercq, E. (1986). Inhibitory effects of selected antiviral compounds on newly isolated clinical varicella-zoster virus strains. The Tohoku Journal of Experimental Medicine, 148(3), 275-283. View Source

Differential TK Inhibition Mechanism

(+)-C-BVDU acts as a pure competitive inhibitor of HSV-1 thymidine kinase with respect to the natural substrate thymidine. In contrast, the (-)-enantiomer, as well as the racemic mixture, exhibit a linear mixed-type inhibition pattern [1]. This mechanistic distinction is crucial for interpreting experimental results in enzyme kinetics and cellular assays.

Inhibition Mechanism

Head-to-head

Pure competitive inhibition

Mechanism type influences dose-response interpretation and combination studies.

(-)-enantiomer and racemate show mixed-type inhibition.

Evidence Dimension	HSV-1 TK inhibition mechanism
Target Compound Data	Pure competitive inhibition
Comparator Or Baseline	(-)-C-BVDU (linear mixed-type inhibition)
Quantified Difference	Qualitative difference in inhibition type
Conditions	Enzyme kinetic assay with HSV-1 TK

Why This Matters

The type of enzyme inhibition directly impacts the interpretation of dose-response relationships and the potential for synergistic or antagonistic interactions with other nucleoside analogs in research settings.

• [1] Balzarini, J., De Clercq, E., Baumgartner, H., Bodenteich, M., & Griengl, H. (1990). Carbocyclic 5-iodo-2'-deoxyuridine (C-IDU) and carbocyclic (E)-5-(2-bromovinyl)-2'-deoxyuridine (C-BVDU) as unique examples of chiral molecules where the two enantiomeric forms are biologically active: interaction of the (+)- and (-)-enantiomers of C-IDU and C-BVDU with the thymidine kinase of herpes simplex virus type 1. Molecular Pharmacology, 37(3), 395-401. View Source

Metabolic Stability Advantage

The carbocyclic analogue C-BVDU, wherein the furanose oxygen of the sugar moiety is replaced by a methylene group, is not a substrate for nucleoside phosphorylases that cleave the glycosidic bond of BVDU to yield the inactive base BVU. This structural modification confers inherent metabolic stability, a key differentiator from its parent compound [1]. While direct comparative stability data for (+)-C-BVDU is limited, this class-level inference is well-established for carbocyclic nucleosides.

Metabolic Stability

Class-level

Resistant to nucleoside phosphorylase cleavage

May support prolonged research exposure window compared to BVDU.

Carbocyclic scaffold not cleaved; BVDU susceptible to phosphorolysis.

Evidence Dimension	Resistance to phosphorolytic cleavage
Target Compound Data	Not a substrate for nucleoside phosphorylases
Comparator Or Baseline	BVDU (cleaved to inactive BVU by thymidine phosphorylase)
Quantified Difference	Qualitative difference (resistant vs. susceptible)
Conditions	In vitro enzyme assay or cellular metabolism study

Why This Matters

Enhanced metabolic stability can lead to improved pharmacokinetics and prolonged antiviral activity, making (+)-C-BVDU a more reliable research tool in systems where rapid catabolism of BVDU would confound results.

• [1] De Clercq, E., Desgranges, C., Herdewijn, P., Sim, I. S., Jones, A. S., McLean, M. J., & Walker, R. T. (1985). Selective antiherpetic activity of carbocyclic analogues of (E)-5-(2-halogenovinyl)-2′-deoxyuridines: Dependence on specific phosphorylation by viral thymidine kinase. Biochemical and Biophysical Research Communications, 126(1), 152-159. View Source

(+)-C-BVDU Research Applications

HSV-1 TK Structure-Function Studies

Given its pure competitive inhibition mechanism and well-defined binding affinity (Ki=0.09 μM) for HSV-1 TK, (+)-C-BVDU serves as a superior probe for enzyme kinetic studies compared to its (-)-enantiomer or racemic mixture [1]. This is particularly valuable for research aimed at understanding TK mutations associated with antiviral resistance.

VZV Clinical Isolate Screening

In studies evaluating the susceptibility of clinical VZV strains to antiviral agents, (+)-C-BVDU provides a defined intermediate reference point. Its established rank order (BVaraU > BVDU ≥ C-BVDU > CEDU) allows for precise calibration of assay sensitivity and facilitates cross-study comparison of novel compounds [1].

Metabolically Stable Prodrug Development

The inherent resistance of the carbocyclic scaffold to phosphorolytic cleavage makes (+)-C-BVDU a foundational scaffold for developing next-generation antivirals with improved pharmacokinetic profiles [1]. Researchers can utilize it as a stable parent compound for further prodrug optimization.

Chiral Discrimination in Antiviral Development

As a chiral molecule where both enantiomers are biologically active but with distinct potencies and enzyme inhibition mechanisms, (+)-C-BVDU is an exemplary tool for studying the impact of stereochemistry on antiviral activity and target selectivity [1].

Application

Selection Property

Validation Focus

HSV-1 TK structure-function studies

Competitive inhibition mechanism and binding affinity

TK mutation and resistance mechanism analysis

VZV clinical isolate screening

Intermediate rank-order potency profile

Assay sensitivity calibration and cross-study comparison

Metabolically stable prodrug development

Carbocyclic scaffold resistance to phosphorolysis

Next-generation antiviral lead optimization

Chiral discrimination in antiviral research

Enantiomer-specific activity and TK inhibition

Stereochemistry impact on target selectivity

• [1] Balzarini, J., De Clercq, E., Baumgartner, H., Bodenteich, M., & Griengl, H. (1990). Carbocyclic 5-iodo-2'-deoxyuridine (C-IDU) and carbocyclic (E)-5-(2-bromovinyl)-2'-deoxyuridine (C-BVDU) as unique examples of chiral molecules where the two enantiomeric forms are biologically active: interaction of the (+)- and (-)-enantiomers of C-IDU and C-BVDU with the thymidine kinase of herpes simplex virus type 1. Molecular Pharmacology, 37(3), 395-401. View Source